Cas no 107076-06-2 (1-Propanone, 1-(2-chloro-6-methylphenyl)-)

1-Propanone, 1-(2-chloro-6-methylphenyl)- structure
107076-06-2 structure
Product Name:1-Propanone, 1-(2-chloro-6-methylphenyl)-
CAS No:107076-06-2
MF:C10H11ClO
MW:182.646742105484
CID:3582880
PubChem ID:19901212
Update Time:2025-04-22

1-Propanone, 1-(2-chloro-6-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 1-(2-chloro-6-methylphenyl)-
    • 2'-Chloro-6'-methylpropiophenone
    • A1-59151
    • SCHEMBL9720600
    • 1-(2-Chloro-6-methylphenyl)propan-1-one
    • 107076-06-2
    • Inchi: 1S/C10H11ClO/c1-3-9(12)10-7(2)5-4-6-8(10)11/h4-6H,3H2,1-2H3
    • InChI Key: KZMGRXHQECJOEN-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(C)=C1C(CC)=O

Computed Properties

  • Exact Mass: 182.0498427g/mol
  • Monoisotopic Mass: 182.0498427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.1Ų

1-Propanone, 1-(2-chloro-6-methylphenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010012477-250mg
2'-Chloro-6'-methylpropiophenone
107076-06-2 97%
250mg
$475.20 2023-09-04
Alichem
A010012477-500mg
2'-Chloro-6'-methylpropiophenone
107076-06-2 97%
500mg
$798.70 2023-09-04
Alichem
A010012477-1g
2'-Chloro-6'-methylpropiophenone
107076-06-2 97%
1g
$1534.70 2023-09-04

1-Propanone, 1-(2-chloro-6-methylphenyl)- Related Literature

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